4-(3-(4-Bromo-2-chlorophenoxy)propyl)morpholine
Overview
Description
“4-(3-(4-Bromo-2-chlorophenoxy)propyl)morpholine” is a chemical compound with the molecular formula C13H17BrClNO2 . It has a molecular weight of 334.64 .
Molecular Structure Analysis
The molecular structure of this compound consists of a morpholine ring attached to a propyl chain, which is further connected to a bromo-chlorophenoxy group . The exact 3D structure would require more specific data such as NMR or X-ray crystallography .Scientific Research Applications
- 4-(3-(4-Bromo-2-chlorophenoxy)propyl)morpholine exhibits pesticidal and herbicidal activity. Researchers explore its potential as an active ingredient in crop protection products. It could contribute to sustainable agriculture by targeting specific pests and weeds while minimizing environmental impact .
- The compound’s morpholine ring structure suggests antifungal properties. Scientists investigate its efficacy against fungal pathogens, including those affecting crops, humans, and animals. By inhibiting fungal growth, it could lead to novel antifungal treatments .
- Morpholine derivatives, including This compound , have been studied for their cardiovascular effects. Researchers explore their impact on blood pressure regulation, vasodilation, and cardiac function. These insights may contribute to drug development for heart-related conditions .
- The compound’s unique structure makes it a potential candidate for neuropharmacological research. Investigations focus on its interactions with neurotransmitter receptors, neuronal pathways, and potential therapeutic applications in neurological disorders .
- Morpholine derivatives play a role in polymer synthesis. Researchers study their use as monomers or additives in creating functional polymers. These applications span from drug delivery systems to materials with specific mechanical properties .
- Morpholine-based compounds, including This compound , exhibit corrosion inhibition properties. They protect metal surfaces from degradation caused by aggressive environments. Applications include coatings for pipelines, industrial equipment, and marine structures .
Pesticide and Herbicide Development
Antifungal Agents
Cardiovascular Research
Neuropharmacology
Polymer Chemistry
Corrosion Inhibition
properties
IUPAC Name |
4-[3-(4-bromo-2-chlorophenoxy)propyl]morpholine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17BrClNO2/c14-11-2-3-13(12(15)10-11)18-7-1-4-16-5-8-17-9-6-16/h2-3,10H,1,4-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRBAMCNZONKTIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCOC2=C(C=C(C=C2)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17BrClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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